Cas no 6502-38-1 (2-Propen-1-one, 1,3-diphenyl-, oxime)
6502-38-1 structure
Product name:2-Propen-1-one, 1,3-diphenyl-, oxime
2-Propen-1-one, 1,3-diphenyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1,3-diphenyl-, oxime
- N-(1,3-DIPHENYLPROP-2-EN-1-YLIDENE)HYDROXYLAMINE
- 6502-38-1
- CBDivE_001752
- DTXSID60983567
- chalconeoxime
- SCHEMBL3898691
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- Inchi： InChI=1S/C15H13NO/c17-16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12,17H
- InChI Key： IXQYPXRYRSEMAA-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C=CC(=NO)C2=CC=CC=C2
Computed Properties
- Exact Mass: 223.09979
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 32.6Ų
- XLogP3: 3.3
Experimental Properties
- PSA: 32.59
2-Propen-1-one, 1,3-diphenyl-, oxime Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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